Cas no 2138034-74-7 (1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one)

• Product Name: 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one
• CAS No: 2138034-74-7
• MF: C₁₆H₂₆N₂O₂
• MW: 278.389844417572
• CID: 5891013
• PubChem ID: 165491572
• Update Time: 2025-07-22

1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159979
• 1-[5-hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one
• 2138034-74-7
• 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one

• Inchi： 1S/C16H26N2O2/c1-5-16(3,4)13-7-6-12(19)8-14(13)18-10-11(2)9-17-15(18)20/h9-10,12-14,19H,5-8H2,1-4H3
• InChI Key： KVHHQXSLZDXWLJ-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C1)N1C(N=CC(C)=C1)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 278.199428076g/mol
• Monoisotopic Mass: 278.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 52.9Ų

Additional information on 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one

Comprehensive Overview of 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one (CAS No. 2138034-74-7)

The compound 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one, identified by its CAS number 2138034-74-7, is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex nomenclature reflects its intricate chemical architecture, featuring a hydroxycyclohexyl moiety linked to a dihydropyrimidinone core. This combination of functional groups makes it a promising candidate for various applications, particularly in drug discovery and development.

In recent years, the scientific community has shown growing interest in dihydropyrimidinone derivatives due to their diverse biological activities. Researchers are actively exploring their potential as enzyme inhibitors, receptor modulators, and therapeutic agents for various conditions. The presence of both hydrophilic and lipophilic regions in 2138034-74-7 suggests it may possess favorable pharmacokinetic properties, a critical consideration in modern drug design.

The synthesis of 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one typically involves multi-step organic reactions, with careful attention to stereochemistry at the cyclohexyl ring. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm its structure and purity. These characterization methods are essential for ensuring the compound's quality in research applications.

From a therapeutic perspective, compounds sharing structural similarities with 2138034-74-7 have demonstrated activity against various biological targets. While specific clinical applications for this particular molecule are still under investigation, preliminary studies suggest potential in areas such as neurological disorders and metabolic diseases. The hydroxy group at position 5 of the cyclohexyl ring may contribute to hydrogen bonding interactions with biological targets, while the 2-methylbutan-2-yl substituent could influence membrane permeability.

In the context of current research trends, 2138034-74-7 aligns with the growing focus on small molecule therapeutics and targeted drug delivery. The pharmaceutical industry continues to seek novel chemical entities that can address unmet medical needs, particularly in areas such as age-related diseases and precision medicine. The structural features of this compound make it an interesting subject for structure-activity relationship studies and medicinal chemistry optimization.

For researchers working with 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one, proper handling and storage are essential to maintain its stability. The compound should be protected from moisture and light, with recommended storage at controlled temperatures. These precautions help preserve the integrity of both the hydroxy and dihydropyrimidinone functional groups, which could be susceptible to degradation under unfavorable conditions.

The commercial availability of CAS 2138034-74-7 through specialty chemical suppliers has facilitated its use in various research programs. When sourcing this compound, scientists should verify the supplier's analytical data and purity specifications to ensure research reproducibility. The growing demand for such specialized compounds reflects the expanding frontiers of chemical biology and drug discovery initiatives worldwide.

Looking ahead, further investigation into 1-[5-Hydroxy-2-(2-methylbutan-2-yl)cyclohexyl]-5-methyl-1,2-dihydropyrimidin-2-one may reveal additional applications beyond its current scope. The compound's structural complexity offers numerous possibilities for chemical modification and derivatization, potentially leading to novel compounds with enhanced biological activity or improved physicochemical properties. Such developments could contribute significantly to advancing pharmaceutical sciences and therapeutic innovation.

In conclusion, 2138034-74-7 represents an intriguing chemical entity with potential across multiple research domains. Its unique combination of cyclic and heterocyclic components, along with strategically positioned substituents, makes it a valuable subject for ongoing and future scientific exploration. As research methodologies continue to evolve, particularly in computational chemistry and high-throughput screening, our understanding of this compound's full potential will undoubtedly expand.